Cas no 83-68-1 (1,4-Naphthalenediamine,2-methyl-)

• Product Name: 1,4-Naphthalenediamine,2-methyl-
• CAS No: 83-68-1
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 706939
• PubChem ID: 9837191
• Update Time: 2025-04-19

1,4-Naphthalenediamine,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenediamine,2-methyl-
• 2-methylnaphthalene-1,4-diamine
• 83-68-1
• 1,4-diamino-2-methylnaphthalene
• UNII-YL68XZ7ZVU
• YL68XZ7ZVU
• 2-Methyl-1,4-diaminonaphthalene
• Vitamin K6
• DTXSID30431565
• 2-Methyl-1,4-naphthalenediamine
• SCHEMBL352532

• Inchi： 1S/C11H12N2/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6H,12-13H2,1H3
• InChI Key： BCKLPBBBFNWJHH-UHFFFAOYSA-N
• SMILES： NC1C(C)=CC(=C2C=CC=CC2=1)N

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.1024 (rough estimate)
• Melting Point: 113.5°C
• Boiling Point: 292.55°C (rough estimate)
• Refractive Index: 1.5738 (estimate)